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Compound of Interest

Compound Name: Nickel titanium

Cat. No.: B1254497

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Nickel Titanium (Nitinol). Adherence to these
procedural steps is essential for minimizing risks associated with handling this material. While
Nickel Titanium in its solid form is generally considered non-hazardous, operations such as

grinding, cutting, welding, or heating can generate dust and fumes, posing potential health
risks.[1][2]

Hazard Identification

In solid form, Nickel Titanium poses minimal risk.[1][2] However, processing that creates fine
particles or fumes can introduce the following hazards:
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Hazard Type

Description

Potential Health Effects

Inhalation

Dust or fumes generated
during processing can be
inhaled.[1][2]

May cause irritation to the
mucous membranes and
upper respiratory tract.[1]
Prolonged inhalation of nickel
dust may lead to lung damage
and, in some cases, cancer of
the lungs and sinuses.[2][3] It
may also cause an allergic

respiratory reaction.[1]

Skin Contact

Direct contact with dust or fine

particles.

Can cause skin irritation and
may lead to an allergic skin
reaction or sensitization
(contact dermatitis).[1][2][3]
Approximately 10-20% of the
general population has a nickel

allergy.[4]

Eye Contact

Dust or fine particles entering

the eyes.

May cause mechanical
irritation.[1][3]

Carcinogenicity

Nickel compounds, which may
be formed during processes
like welding, are classified as
known human carcinogens.[1]
Metallic nickel is classified as
possibly carcinogenic to

humans.[3]

Limited evidence of
carcinogenic effect from

metallic nickel.[3]

Fire & Explosion

Fine powders or filings can be

flammable.

Fine dust may present an
explosion hazard and can burn
with intense heat.[1][3]
Dousing burning metal with
water may generate explosive

hydrogen gas.[1][3]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the specific process being

performed.
. . Hand Respiratory Protective
Operation Eye Protection . . .
Protection Protection Clothing
Protective gloves
Handling Solid (e.g., leather, None needed Lab coat or
Safety glasses.
Forms (e.g., (115] rubber) to under normal standard work
wire, sheet) prevent cuts or use.[1][3] clothing.
injuries.[1][5][6]
An approved
o respirator with ]
Machining, ] o Clothing that
o N high-efficiency ]
Grinding, or Close-fitting ) ] ] provides
] Cut-resistant particulate filters ]
Cutting safety goggles or ) ] comprehensive
i gloves.[8] if occupational ] ]
(Dust/Fume face shield.[6][7] o skin protection.
) exposure limits
Generating) [6]
are exceeded.[1]
[3]
None specified, ]
Fire-
High- but ensure )
_ resistant/retarda
Temperature Safety goggles. Heat-resistant adequate )
o nt clothing may
Work (e.g., [9] gloves.[9] ventilation to

Shape Setting)

handle any

fumes.[9]

be appropriate.

(8]

Operational Plan: Safe Handling Procedures

Follow these step-by-step guidelines to ensure safe handling of Nickel Titanium in a

laboratory setting.

1. Preparation and Engineering Controls:

o Ventilation: Always work in a well-ventilated area.[9]
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Local Exhaust: If your process generates dust or fumes (e.g., grinding, melting, welding), use
adequate local exhaust ventilation to maintain exposure below occupational limits.[1][2][5]

Work Area: Keep the work area clean and free of combustible materials, especially when
performing high-temperature work.[9] Do not eat, drink, or smoke in the work area.[1][3]

. Handling Procedures:
Avoid Contact: Minimize direct contact with dust.[1][3]
Avoid Inhalation: Do not breathe in dust or fumes generated from processing.[1][3]

Hot Work: When performing high-temperature shape-setting, use tools like pliers or tongs to
handle the material; never touch the hot wire directly.[9] Quench heated materials at arm's
length to avoid steam burns.[9]

Spills: For spills of dust, use a HEPA-filtered vacuum with non-sparking tools to clean the
area.[1][3] Avoid dry sweeping or using compressed air which can create airborne dust.[7]

. Post-Handling and Hygiene:

Hand Washing: Wash hands thoroughly with soap and water after handling, especially before
eating or drinking.[1]

Clothing: Remove and wash contaminated clothing separately.[6]

Storage: Store Nickel Titanium in a cool, well-ventilated location away from incompatible
materials such as acids and strong oxidizing agents.[1] Keep containers closed when not in
use.[1][3]

Disposal Plan

Proper disposal of Nickel Titanium waste is crucial for environmental safety and regulatory
compliance.

» Recycling: The preferred method for disposal is to recover and recycle the material.[10][11]
Nickel Titanium scrap, including solids and turnings, is a valuable resource that can be
reprocessed.[11][12]
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o Waste Treatment: If recycling is not possible, the waste must be treated as industrial waste.
Send it to an authorized Treatment, Storage, and Disposal Facility (TSDF) or for incineration
under controlled conditions.[6]

o Regulatory Compliance: Fine, non-recyclable scrap should be placed in a sealed container
and disposed of in an EPA-approved landfill.[13] All disposal methods must comply with
local, state, and federal regulations.[5][6] Wastes may need to be tested to determine if they
meet the definition of hazardous waste.[14] Do not dispose of in sewage water.[6]

Quantitative Data: Occupational Exposure Limits

The primary component of concern for occupational exposure is Nickel.

Exposure Limit (8-

Component Regulatory Body hour TWA) Form

Nickel OSHA (PEL) 1 mg/m3 Metallic Nickel
Nickel ACGIH (TLV) 1.5 mg/m3 Inhalable Fraction
Titanium OSHA/ACGIH None Established

Data sourced from Material Safety Data Sheets.[3] TWA: Time-Weighted Average, PEL:
Permissible Exposure Limit, TLV: Threshold Limit Value.

Workflow for Safe Handling and Disposal of Nickel
Titanium
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Preparation & Assessment

Assess Task:
Handling Nitinol

Will dust or fumes
be generated?

\/

No Yes

Handling Procedu

Dust/Fume Generating Process:
- Goggles/Face Shield
- Appropriate Gloves
- Respiratory Protection
- Local Exhaust Ventilation

Solid Form Handling:

- Safety Glasses
- Protective Gloves

st-Handling & Disposal

Cleanup & Personal Hygiene:
- Clean work area
- Wash hands thoroughly

Segregate Waste Material

Disposal:
- Recycle (Preferred)

- Dispose via authorized facility

- Comply with all regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Nickel Titanium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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